![molecular formula C16H20ClN3O2 B2609832 2-Chloro-N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-phenoxyethyl)acetamide CAS No. 2418722-90-2](/img/structure/B2609832.png)
2-Chloro-N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-phenoxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-phenoxyethyl)acetamide is a chemical compound with potential applications in scientific research. It is commonly referred to as CEPA and is used in various laboratory experiments due to its unique properties.
Mechanism of Action
CEPA works by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, CEPA reduces inflammation and pain.
Biochemical and Physiological Effects:
CEPA has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, induce apoptosis in cancer cells, and have neuroprotective effects. Additionally, CEPA has been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using CEPA in lab experiments is its ability to inhibit COX-2 activity, which makes it useful in studying the role of COX-2 in various biological processes. Additionally, CEPA has been found to have multiple biological effects, making it useful in studying various biological systems. One limitation of using CEPA in lab experiments is its limited solubility, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research involving CEPA. One area of research could focus on the development of more soluble derivatives of CEPA, which would make it easier to work with in lab experiments. Another area of research could focus on the use of CEPA in combination with other drugs to enhance its therapeutic effects. Additionally, further research could be done to explore the potential applications of CEPA in other scientific research fields.
Synthesis Methods
The synthesis of CEPA involves the reaction of 2-chloro-N-(2-phenoxyethyl)acetamide with 1-ethyl-4-(hydroxymethyl)pyrazole in the presence of a base. This reaction results in the formation of CEPA, which is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
CEPA has been found to have potential applications in various scientific research fields such as cancer research, neurology, and pharmacology. In cancer research, CEPA has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, CEPA has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In pharmacology, CEPA has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
properties
IUPAC Name |
2-chloro-N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-phenoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O2/c1-2-20-13-14(11-18-20)12-19(16(21)10-17)8-9-22-15-6-4-3-5-7-15/h3-7,11,13H,2,8-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROQUUWDLPBTZTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)CN(CCOC2=CC=CC=C2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.